Cas no 36341-34-1 (2(1H)-Pyrazinone,6-methyl-, 4-oxide)

• Product Name: 2(1H)-Pyrazinone,6-methyl-, 4-oxide
• CAS No: 36341-34-1
• MF: C₅H₆N₂O₂
• MW: 126.113340854645
• CID: 320505
• PubChem ID: 287056
• Update Time: 2025-04-19

2(1H)-Pyrazinone,6-methyl-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone,6-methyl-, 4-oxide
• 6-methyl-4-oxido-1H-pyrazin-4-ium-2-one
• 1,2-Dihydro-2-oxo-6-methylpyrazine-4-oxide
• 6-methyl-2(1H)-pyrazinone 4-oxide
• 6-methyl-4-oxy-1H-pyrazin-2-one
• 6-methylpyrazin-2(1h)-one 4-oxide
• AC1L66KI
• AC1Q21YO
• AG-K-67390
• AR-1H2332
• CTK4H6330
• NSC146447
• NSC-146447
• DTXSID30301799
• 36341-34-1

• Inchi： 1S/C5H6N2O2/c1-4-2-7(9)3-5(8)6-4/h2-3H,1H3,(H,6,8)
• InChI Key： LOJAOASAMFAOQU-UHFFFAOYSA-N
• SMILES： O=C1C=[N+](C=C(C)N1)[O-]

Computed Properties

• Exact Mass: 126.04298
• Monoisotopic Mass: 126.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.26
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.561
• PSA: 55.17
• LogP: 0.11180